1-methyl-4-nitro-1H-indole
Cat. No. B1600641
Key on ui cas rn:
91482-63-2
M. Wt: 176.17 g/mol
InChI Key: MGIRVUJGWSRAOV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06924304B2
Procedure details
A solution of 4-nitroindole (500 mg, 3.1 mmol) in THF (15 mL) at 0° C. was treated portionwise with NaH (290 mg, 9.3 mmol), stirred for 30 minutes, treated dropwise with methyl iodide (0.95 mL, 15.5 mmol), warmed to room temperature for 18 hours, treated sequentially with water and ethyl acetate (200 mL), and washed with brine (100 mL). The organic layer was dried (Na2SO4), filtered, and concentrated to provide the desired product, which was used in the next step without further purification.
Name
Identifiers
|
REACTION_CXSMILES
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[N+:1]([C:4]1[CH:12]=[CH:11][CH:10]=[C:9]2[C:5]=1[CH:6]=[CH:7][NH:8]2)([O-:3])=[O:2].[H-].[Na+].[CH3:15]I.O>C1COCC1.C(OCC)(=O)C>[CH3:15][N:8]1[C:9]2[C:5](=[C:4]([N+:1]([O-:3])=[O:2])[CH:12]=[CH:11][CH:10]=2)[CH:6]=[CH:7]1 |f:1.2|
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Inputs
Step One
|
Name
|
|
|
Quantity
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500 mg
|
|
Type
|
reactant
|
|
Smiles
|
[N+](=O)([O-])C1=C2C=CNC2=CC=C1
|
|
Name
|
|
|
Quantity
|
290 mg
|
|
Type
|
reactant
|
|
Smiles
|
[H-].[Na+]
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|
Name
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|
|
Quantity
|
15 mL
|
|
Type
|
solvent
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Smiles
|
C1CCOC1
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Step Two
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Name
|
|
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Quantity
|
0.95 mL
|
|
Type
|
reactant
|
|
Smiles
|
CI
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Step Three
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
O
|
|
Name
|
|
|
Quantity
|
200 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)(=O)OCC
|
Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
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stirred for 30 minutes
|
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Rate
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UNSPECIFIED
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RPM
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0
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Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
|
|
Details
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washed with brine (100 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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The organic layer was dried (Na2SO4)
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
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concentrated
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
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|
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Type
|
product
|
|
Smiles
|
CN1C=CC2=C(C=CC=C12)[N+](=O)[O-]
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Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
